Cas no 2137602-39-0 (2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 2137602-39-0
• MF: C₁₂H₁₂ClN₃O₃
• MW: 281.694981575012
• CID: 6276122
• PubChem ID: 165795068
• Update Time: 2025-10-28

2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido1,2-apyrimidin-4-one
• 2137602-39-0
• 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one
• EN300-1083368

• Inchi： 1S/C12H12ClN3O3/c1-7(2)5-9-11(13)14-10-4-3-8(16(18)19)6-15(10)12(9)17/h3-4,6-7H,5H2,1-2H3
• InChI Key： AYFXZPCTBACOCN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N2C=C(C=CC2=N1)[N+](=O)[O-])=O)CC(C)C

Computed Properties

• Exact Mass: 281.0567189g/mol
• Monoisotopic Mass: 281.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido1,2-apyrimidin-4-one

Comprehensive Overview of 2-Chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2137602-39-0)

The compound 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2137602-39-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This nitrogen-containing heterocycle belongs to the pyridopyrimidinone family, a class of compounds known for their diverse biological activities. The presence of both chloro and nitro substituents on the core scaffold enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent trends in drug discovery highlight the growing demand for novel heterocyclic compounds like 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the structural similarities to known bioactive molecules. The 2-methylpropyl side chain may contribute to improved lipophilicity, a critical factor in optimizing drug-like properties. Computational studies suggest this compound could interact with various enzyme targets, though experimental validation is ongoing.

From a synthetic chemistry perspective, the pyrido[1,2-a]pyrimidin-4-one core offers multiple sites for further functionalization. The 7-nitro group serves as an excellent handle for nucleophilic aromatic substitution reactions, while the 2-chloro substituent can participate in cross-coupling reactions. These features make CAS No. 2137602-39-0 particularly valuable for constructing more complex molecular architectures. Recent publications have demonstrated its utility in multi-step syntheses of potential therapeutic candidates.

The physicochemical properties of 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one have been carefully characterized to support its research applications. With a molecular weight of 295.72 g/mol and calculated logP values indicating moderate lipophilicity, this compound exhibits favorable characteristics for medicinal chemistry optimization. Stability studies under various pH conditions suggest it remains intact in most laboratory environments, though precautions against prolonged light exposure are recommended due to the nitroaromatic moiety.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize pyridopyrimidinone derivatives like CAS No. 2137602-39-0. Recent advances in catalytic methods and microwave-assisted synthesis have shown promise for improving yields while reducing hazardous byproducts. These developments align with the pharmaceutical industry's growing emphasis on process intensification and atom economy principles.

Analytical characterization of 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one typically involves a combination of HPLC, mass spectrometry, and NMR spectroscopy. The distinct 1H-NMR fingerprint pattern, particularly the downfield shifts associated with the pyrimidinone protons, provides unambiguous confirmation of structure. Purity assessment is crucial for research applications, with most commercial samples exceeding 95% by chromatographic analysis.

Looking forward, the scientific community anticipates expanded applications for 2137602-39-0 in materials science beyond its current pharmaceutical uses. Preliminary studies suggest potential in organic electronics due to the conjugated system's electron-accepting capabilities. The nitro group in particular may facilitate charge transport properties in molecular assemblies. Such interdisciplinary applications demonstrate the versatility of this heteroaromatic system.

For researchers working with 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory precautions including personal protective equipment and adequate ventilation are recommended when handling the powdered form. Storage at controlled room temperature in airtight containers helps maintain stability over extended periods.

The commercial availability of CAS No. 2137602-39-0 has increased significantly in recent years to meet growing research demand. Multiple suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends reflect the specialized nature of this research chemical, with costs varying based on purity specifications and order volume.

Patent literature reveals an upward trend in claims involving pyrido[1,2-a]pyrimidin-4-one derivatives, with several applications specifically mentioning structural analogs of 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one. These intellectual property developments suggest strong industry interest in exploiting this chemical scaffold for various therapeutic areas, particularly in oncology and inflammatory diseases.

As the field of heterocyclic chemistry continues to evolve, compounds like 2137602-39-0 serve as important building blocks for drug discovery programs. Their balanced combination of structural complexity and synthetic accessibility makes them particularly valuable in modern medicinal chemistry. Future research directions may explore the incorporation of this core into PROTAC molecules or other emerging therapeutic modalities.

In summary, 2-chloro-3-(2-methylpropyl)-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one represents an intriguing case study in the design of nitrogen-rich heterocycles with multifaceted applications. Its unique combination of substituents and the privileged pyridopyrimidinone scaffold position it as a compound of continuing interest across multiple scientific disciplines. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this molecular architecture will undoubtedly be further revealed.